Cas no 2138820-66-1 (tert-butyl N-[3-(but-2-enoyl)cyclopentyl]carbamate)

• Product Name: tert-butyl N-[3-(but-2-enoyl)cyclopentyl]carbamate
• CAS No: 2138820-66-1
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 6406014
• PubChem ID: 165467487
• Update Time: 2025-10-31

tert-butyl N-[3-(but-2-enoyl)cyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(but-2-enoyl)cyclopentyl]carbamate
• 2138820-66-1
• EN300-795900

• Inchi： 1S/C14H23NO3/c1-5-6-12(16)10-7-8-11(9-10)15-13(17)18-14(2,3)4/h5-6,10-11H,7-9H2,1-4H3,(H,15,17)/b6-5+
• InChI Key： YMJDUTYLKXYJDD-AATRIKPKSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(C(/C=C/C)=O)C1)=O

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[3-(but-2-enoyl)cyclopentyl]carbamate

Comprehensive Overview of tert-butyl N-[3-(but-2-enoyl)cyclopentyl]carbamate (CAS No. 2138820-66-1)

The compound tert-butyl N-[3-(but-2-enoyl)cyclopentyl]carbamate, identified by its CAS No. 2138820-66-1, is a specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. This carbamate derivative features a cyclopentyl ring substituted with a but-2-enoyl group and a tert-butyl carbamate moiety, making it a versatile intermediate for drug discovery and development. Its unique structure has garnered attention in the fields of medicinal chemistry and material science, particularly for its potential in designing bioactive molecules.

In recent years, the demand for high-purity intermediates like tert-butyl N-[3-(but-2-enoyl)cyclopentyl]carbamate has surged due to advancements in targeted drug delivery and small-molecule therapeutics. Researchers are increasingly exploring its role in protease inhibition and kinase modulation, aligning with trends in personalized medicine. The compound’s stereochemical properties also make it valuable for asymmetric synthesis, a hot topic in green chemistry and sustainable manufacturing.

From a synthetic perspective, CAS No. 2138820-66-1 is often utilized in multistep organic reactions, including amide coupling and cyclization strategies. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability during reactions, a feature highly sought after in peptide synthesis. Laboratories focusing on high-throughput screening frequently employ this compound to develop novel enzyme inhibitors or receptor agonists, addressing current challenges in oncology and neurodegenerative disease research.

The growing interest in tert-butyl N-[3-(but-2-enoyl)cyclopentyl]carbamate is reflected in its frequent mentions across academic databases and patent filings. Key questions often searched by users include: “synthetic routes for CAS 2138820-66-1”, “Boc-protected cyclopentyl derivatives”, and “applications in drug discovery”. These queries highlight the compound’s relevance in both industrial and academic settings. Furthermore, its compatibility with microwave-assisted synthesis and flow chemistry techniques positions it as a modern tool for process optimization.

Quality control of tert-butyl N-[3-(but-2-enoyl)cyclopentyl]carbamate is critical, with analytical methods such as HPLC, NMR, and mass spectrometry ensuring batch consistency. Suppliers often emphasize ≥98% purity to meet the stringent requirements of preclinical studies. As regulatory agencies tighten guidelines for impurity profiling, this compound’s well-defined characterization data becomes a competitive advantage for manufacturers.

In summary, CAS No. 2138820-66-1 represents a bridge between innovative chemistry and therapeutic breakthroughs. Its adaptability to catalysis, bioconjugation, and structural diversification ensures its continued prominence in scientific literature. For researchers navigating the complexities of molecular design, this carbamate derivative offers both functional versatility and scalability, key drivers in today’s biopharmaceutical landscape.